![molecular formula C16H15ClN4O4S2 B6199380 N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride CAS No. 2680534-54-5](/img/no-structure.png)
N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride
Overview
Description
N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride is a useful research compound. Its molecular formula is C16H15ClN4O4S2 and its molecular weight is 426.9. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride involves the reaction of 4-amino-2-(3-nitrophenyl)thiazole with 4-bromo-1-(methanesulfonyl)-2-nitrobenzene, followed by reduction and hydrolysis to obtain the final product.", "Starting Materials": [ "4-amino-2-(3-nitrophenyl)thiazole", "4-bromo-1-(methanesulfonyl)-2-nitrobenzene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Water", "Organic solvents (e.g. ethanol, dichloromethane)" ], "Reaction": [ "Step 1: 4-amino-2-(3-nitrophenyl)thiazole is reacted with 4-bromo-1-(methanesulfonyl)-2-nitrobenzene in the presence of an organic solvent and a base (e.g. sodium hydroxide) to form N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide.", "Step 2: The product from step 1 is then reduced using sodium borohydride in an organic solvent to obtain the corresponding amine.", "Step 3: The amine from step 2 is hydrolyzed using hydrochloric acid and water to obtain the final product, N-(4-{2-[(3-nitrophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride." ] } | |
CAS No. |
2680534-54-5 |
Molecular Formula |
C16H15ClN4O4S2 |
Molecular Weight |
426.9 |
Purity |
95 |
Origin of Product |
United States |
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